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Compound of Interest

Compound Name: MRT68921 hydrochloride

Cat. No.: B3028447 Get Quote

For researchers, scientists, and drug development professionals working with MRT68921
hydrochloride, a potent dual inhibitor of ULK1 and ULK2 kinases, stringent adherence to

safety protocols is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective handling

of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling MRT68921 hydrochloride, a comprehensive approach to personal protection

is crucial to minimize exposure and ensure personal safety. The following table summarizes the

required PPE:
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PPE Category Item
Specifications and
Remarks

Eye and Face Safety Glasses

Must be ANSI Z87.1 certified,

providing front and side

protection.

Chemical Goggles

Required when there is a

splash hazard. Should form a

seal around the eyes.

Face Shield

To be used in conjunction with

chemical goggles when

handling larger quantities or

when there is a significant

splash risk.

Hand Disposable Gloves

Nitrile or neoprene gloves are

recommended. Check for tears

or punctures before use.

Always double-glove when

handling the pure compound.

Body Laboratory Coat
A flame-resistant lab coat that

is fully buttoned is required.

Chemical-Resistant Apron

Recommended when handling

larger volumes or during

procedures with a high splash

potential.

Respiratory Fume Hood

All handling of the solid

compound and preparation of

stock solutions should be

performed in a certified

chemical fume hood to avoid

inhalation of dust.

Respirator In the absence of a fume hood

or for spill cleanup, a NIOSH-

approved respirator with an
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appropriate organic

vapor/particulate cartridge may

be necessary.

Footwear Closed-toe Shoes
Shoes should fully cover the

feet to protect against spills.

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the integrity of MRT68921
hydrochloride and ensuring the safety of laboratory personnel.

Receiving and Inspection
Upon receiving the shipment, visually inspect the container for any signs of damage or

leakage. Verify that the product name and CAS number (2080306-21-2 for the dihydrochloride

form) on the label match the order.

Storage
MRT68921 hydrochloride should be stored under specific conditions to ensure its stability.

Parameter Condition

Temperature Desiccate at room temperature.

Atmosphere Store in a dry, well-ventilated place.

Container Keep container tightly closed.

Long-term
For long-term storage, refer to the Certificate of

Analysis for batch-specific recommendations.

Solution Preparation
Due to the compound's potency and potential for aerosolization, all solution preparations must

be conducted within a chemical fume hood.

Stock Solution Preparation (Example for a 10 mM stock in DMSO):
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Pre-weighing: Use an analytical balance within a fume hood to weigh the required amount of

MRT68921 hydrochloride powder.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the powder.

Dissolution: Gently vortex or sonicate the solution until the compound is fully dissolved.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.

Solubility Data:

Solvent Solubility

DMSO ≥ 5 mg/mL

Ethanol Insoluble

Water Insoluble

Disposal Plan
All waste materials contaminated with MRT68921 hydrochloride must be treated as

hazardous chemical waste.

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a clearly

labeled, sealed hazardous waste container. Do not mix with other chemical waste streams

unless compatibility is confirmed.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow: In Vitro Autophagy
Inhibition Assay
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The following diagram outlines a typical workflow for assessing the effect of MRT68921
hydrochloride on autophagy in a cell-based assay.

Workflow for assessing autophagy inhibition by MRT68921.

Signaling Pathway: MRT68921 in Autophagy
Regulation
MRT68921 hydrochloride is a potent inhibitor of the ULK1 and ULK2 kinases, which are

critical for the initiation of the autophagy cascade. The following diagram illustrates its

mechanism of action.
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MRT68921 inhibits the ULK1/2 complex, blocking autophagy initiation.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling MRT68921
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028447#personal-protective-equipment-for-
handling-mrt68921-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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